N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide
• InChI: InChI=1S/C12H15N3O3S/c1-18-11-8-9(15(16)17)4-5-10(11)13-12(19)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3,(H,13,19)
• InChI Key: CKIDSEOOOHWMPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)N2CCCC2
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol

Description

N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide is an organic compound that belongs to the class of aromatic amides It is characterized by the presence of a methoxy group, a nitro group, and a pyrrolidine ring attached to a carbothioamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide typically involves the reaction of 2-methoxy-4-nitroaniline with pyrrolidine and carbon disulfide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general steps are as follows:

Nitration: 2-methoxyaniline is nitrated using a mixture of concentrated nitric acid and sulfuric acid to yield 2-methoxy-4-nitroaniline.

Thiocarbamoylation: The nitrated product is then reacted with carbon disulfide and pyrrolidine in the presence of a base, such as sodium hydroxide, to form this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions or amines can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of N-(2-amino-4-nitrophenyl)-1-pyrrolidinecarbothioamide.

Reduction: Formation of N-(2-methoxy-4-aminophenyl)-1-pyrrolidinecarbothioamide.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, such as reduced inflammation or inhibition of cancer cell growth. The exact molecular pathways involved depend on the specific application and target enzyme.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxy-4-nitrophenyl)benzamide
• N-(4-methoxy-2-nitrophenyl)acetamide
• 2-methoxy-4-nitrophenyl isothiocyanate

Uniqueness

N-(2-methoxy-4-nitrophenyl)pyrrolidine-1-carbothioamide is unique due to the presence of the pyrrolidine ring, which imparts distinct chemical and biological properties. This structural feature differentiates it from other similar compounds and contributes to its specific applications and mechanisms of action.